5-methoxy-2-(p-tolyl)-6-(4-(3-(trifluoromethyl)phenyl)piperazine-1-carbonyl)pyridazin-3(2H)-one

• IUPAC Name: 5-methoxy-2-(4-methylphenyl)-6-[4-[3-(trifluoromethyl)phenyl]piperazine-1-carbonyl]pyridazin-3-one
• InChI: InChI=1S/C24H23F3N4O3/c1-16-6-8-18(9-7-16)31-21(32)15-20(34-2)22(28-31)23(33)30-12-10-29(11-13-30)19-5-3-4-17(14-19)24(25,26)27/h3-9,14-15H,10-13H2,1-2H3
• InChI Key: PIPCVKDJRKQBAU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=O)C=C(C(=N2)C(=O)N3CCN(CC3)C4=CC=CC(=C4)C(F)(F)F)OC
• Molecular Formula: C24H23F3N4O3
• Molecular Weight: 472.5 g/mol

Description

5-methoxy-2-(p-tolyl)-6-(4-(3-(trifluoromethyl)phenyl)piperazine-1-carbonyl)pyridazin-3(2H)-one is a useful research compound. Its molecular formula is C24H23F3N4O3 and its molecular weight is 472.468. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

• Antimicrobial Activities : Novel derivatives, including triazoles and benzodifurans, have been synthesized and evaluated for their antimicrobial properties. Compounds exhibiting moderate to good activities against various microorganisms highlight the potential for developing new antimicrobial agents (Bektaş et al., 2007) (Abu‐Hashem et al., 2020).

• Anti-Inflammatory and Analgesic Agents : The synthesis of novel compounds derived from natural sources like visnaginone and khellinone has shown significant anti-inflammatory and analgesic activities, indicating their potential as therapeutic agents (Abu‐Hashem et al., 2020).

• HIV-1 Reverse Transcriptase Inhibitors : Research into bis(heteroaryl)piperazines (BHAPs) has led to the discovery of compounds significantly more potent than initial leads in inhibiting HIV-1 reverse transcriptase, showcasing advancements in HIV treatment options (Romero et al., 1994).

• Herbicide Development : Pyridazinone derivatives have been explored for their phytotoxicity and mode of action as herbicides, offering insights into novel agricultural chemicals (Hilton et al., 1969).

• Serotonin Receptor Antagonists : Studies have developed antagonists for serotonin receptors, potentially useful in treating various neurological and psychiatric disorders (Raghupathi et al., 1991).

Novel Compound Synthesis

• Research into the synthesis of new compounds with potential therapeutic effects, including anticonvulsant, analgesic, anti-inflammatory, and antitumor activities, underscores the versatility of chemical structures similar to "5-methoxy-2-(p-tolyl)-6-(4-(3-(trifluoromethyl)phenyl)piperazine-1-carbonyl)pyridazin-3(2H)-one" (Gökçe et al., 2005) (Andreani et al., 2008).